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Compound of Interest

Compound Name: 2-Chloro-2-fluoroethanol
CAS No.: 13891-54-8
Cat. No.: B3378172
Get Quote
. J

Topic: Personal Protective Equipment (PPE) & Handling Protocol for 2-Chloro-2-fluoroethanol
Content Type: High-Hazard Operational Guide Audience: Senior Researchers, EHS Officers,
and Process Chemists

Executive Safety Assessment: The "Halo-Alcohol"
Hazard

Core Directive: Do not treat 2-Chloro-2-fluoroethanol (CAS: Analogous to 462-58-8/1547-36-
0 family) as a standard solvent. It must be handled with the same rigor as 2-Fluoroethanol and
2-Chloroethanol, both of which are classified as Fatal on Contact.

The Mechanism of Toxicity: As a Senior Application Scientist, | must emphasize the causality of
the risk. Halogenated ethanols are not just corrosive; they are metabolic poisons.

» Dermal Absorption: These small, lipophilic molecules penetrate standard nitrile gloves and
skin rapidly (lag time < 2 minutes).
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o Lethal Synthesis: Upon absorption, alcohol dehydrogenase (ADH) metabolizes the
compound into its corresponding aldehyde and acid (e.g., chlorofluoroacetaldehyde/acid).

o Analogy: Like 2-fluoroethanol, the fluorinated metabolite can mimic acetic acid in the
Krebs cycle, forming fluorocitrate, which irreversibly inhibits aconitase. This causes cellular
asphyxiation and cardiac arrest.

Operational Rule: Handle this substance as if a single drop on exposed skin could be fatal.

Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is insufficient. You must utilize a "Barrier-in-Depth" strategy.

A. Hand Protection (The Critical Failure Point)

Scientific Rationale: Standard 4-mil nitrile gloves provide zero protection against halogenated
alcohols for durations longer than a few minutes. The permeation rate is immediate due to the
solvent's polarity and low molecular weight.

Glove Material Breakthrough Time Protection Level Usage Protocol

MANDATORY. Must

Laminate (Silver ] ] ) )
> 480 mins Primary Barrier be worn as the inner

Shield / Norfoil) i
iner.

Acceptable for splash
Butyl Rubber (25 mil) > 60 mins Secondary protection, but
reduces dexterity.

Use ONLY as an outer

Standard Nitrile (4-8 ) ) "sacrificial” layer over
_ <5 mins Ineffective ) )
mil) Laminate to improve
grip.

The "Double-Glove" Protocol:
e Inner Layer: Silver Shield/Norfoil laminate gloves (chemically impervious).

e Outer Layer: 8-mil Nitrile gloves (provides grip and protects the flimsy laminate from tearing).
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o Taping: Tape the cuff of the outer glove to the lab coat sleeve to prevent "wicking" between
layers.

B. Respiratory & Body Protection

o Respiratory:
o Primary: Handling must occur in a certified Fume Hood (Face velocity > 100 fpm).

o Secondary (Spill/Outside Hood): Full-face respirator with Organic Vapor/Acid Gas (OV/AG)
cartridges. Note: Halogenated alcohols often have poor warning properties (low odor
fatigue), making cartridge breakthrough hard to detect.

e Body:

o Tychem® C or F apron/sleeves are required over a standard cotton lab coat. Cotton
absorbs and holds the toxin against the skin.

e Eyes:

o Chemical Splash Goggles (indirect vent) are non-negotiable. Face shield required if
pouring volumes > 50 mL.

Operational Workflow: The "Closed-Loop" System

To ensure scientific integrity and safety, use this self-validating workflow.
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Start: Reagent Retrieval

Mandatory Stop

PPE Validation
(Laminate Liner + Nitrile Outer)

Fume Hood Prep
(Clearance > 6 inches from sash)

Airflow Verified

Transfer/Reaction
(Use Syringe/Cannula - NO Open Pouring)

Immediate

Quench & Disposal
(Segregated Halogenated Waste)

Decontamination
(Solvent Wipe -> Soap/Water)

Process Complete

Click to download full resolution via product page

Caption: Operational logic flow emphasizing the mandatory PPE validation gate before
handling.

Key Procedural Controls:
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e Cannulation over Pouring: Never pour 2-Chloro-2-fluoroethanol from a wide-mouth bottle.
Use a syringe or cannula transfer to minimize vapor generation.

e The "Sash Rule": Keep the fume hood sash as low as possible. If your hands are in the
hood, your face must be behind the sash glass.

o Decontamination Solution: Keep a beaker of 10% aqueous sodium bicarbonate in the hood.
In case of a drip, the basic solution helps neutralize the potential acid hydrolysis products
(HF/HCI) immediately.

Emergency Response & Disposal
Exposure Response (The "Golden Minute")

If skin contact occurs, do not wait for symptoms.

e Immediate Doffing: Remove contaminated gloves/clothing immediately. Do not pull
contaminated material over the face.

e Flush: Wash skin with copious soap and water for 15 minutes. Avoid organic solvents
(ethanol/DMSO) for cleaning skin, as they enhance absorption.

o Medical: Transport to ER. Inform medical staff of "Halogenated Ethanol Exposure” (suggest
potential for fluoroacetate-like toxicity).

Disposal Protocol

e Segregation: Do not mix with strong bases (exothermic polymerization risk) or oxidizers.

e Labeling: Clearly mark waste containers: "TOXIC: HALOGENATED ALCOHOL. FATAL IF
ABSORBED."

* Quenching (Small Scale): For trace residues in glassware, rinse with dilute NaOH to
hydrolyze the halide before washing.

References & Grounding

o National Institute for Occupational Safety and Health (NIOSH).Ethylene Chlorohydrin (2-
Chloroethanol) IDLH Profile. (Analogous toxicity data).[1][2]
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e PubChem.2-Fluoroethanol Compound Summary (Toxicity & Metabolism).

o Ansell Chemical Resistance Guide.Permeation breakthrough data for Laminate vs. Nitrile
gloves against chlorinated solvents.

e Sigma-Aldrich (Merck).Safety Data Sheet: 2-Chloroethanol (Base structure analog).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. bg.cpachem.com [bg.cpachem.com]

¢ 2. Evaluation of Toxicity of Crude Phlorotannins and Phloroglucinol Using Different Model
Organisms - PMC [pmc.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Personal protective equipment for handling 2-Chloro-2-
fluoroethanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3378172/docs#personal-protective-equipment-for-
handling-2-chloro-2-fluoroethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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